Cas no 74954-66-8 (2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-)

2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl- structure
74954-66-8 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-
CAS No:74954-66-8
MF:C11H13N3O5
MW:267.238022565842
CID:570985
PubChem ID:126505
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-5-ethynyl-
    • 2(1H)-Pyrimidinone, 4-amino-1-beta-D-arabinofuranosyl-5-ethynyl-
    • 1-arabinofuranosyl-5-ethynylcytosine
    • 4-isothiocyanatobenzenesulfonic acid
    • 4-amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-ethynylpyrimidin-2-one
    • DTXSID20996456
    • SCHEMBL6906643
    • 5-Ethynyl-1-beta-D-arabinofuranosylcytosine
    • 5-Ethynyl-4-imino-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
    • 74954-66-8
    • 5-EAC
    • Inchi: 1S/C11H13N3O5/c1-2-5-3-14(11(18)13-9(5)12)10-8(17)7(16)6(4-15)19-10/h1,3,6-8,10,15-17H,4H2,(H2,12,13,18)/t6-,7-,8+,10-/m1/s1
    • InChI Key: NCZFDEBKMUJQQO-BDNRQGISSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C(C#C)=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 267.086
  • Monoisotopic Mass: 267.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.1
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • Density: 1.67
  • Boiling Point: 518.7°C at 760 mmHg
  • Flash Point: 267.5°C
  • Refractive Index: 1.698
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